![molecular formula C5H7ClN2O3S B1374497 5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole CAS No. 1249097-88-8](/img/structure/B1374497.png)
5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole
Overview
Description
5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C5H7ClN2O3S and its molecular weight is 210.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Aryl-Oxadiazoles
5-(Chloromethyl)-3-(methanesulfonylmethyl)-1,2,4-oxadiazole is used in the synthesis of various aryl-oxadiazoles, which are valuable intermediates in organic synthesis. For instance, 2-aryl-5-aminomethyl- and -5-thiomethyl-1,3,4-oxadiazoles were synthesized from corresponding chloromethyl derivatives, showcasing the utility of this compound in creating structurally diverse molecules (Kiss-Szikszai et al., 2001).
Reactions with KCN
A study reported the reaction of 5-(chloromethyl)-3-substituted-phenyl-1,2,4-oxadiazoles with potassium cyanide (KCN), leading to the production of acetonitriles and alkanes. This reaction pathway offers insights into the chemical behavior of this compound under different conditions (Sağırlı & Dürüst, 2018).
Biological and Medicinal Applications
Antihypertensive Activity
Some derivatives of 1,2,4-oxadiazole, including those synthesized from this compound, have shown antihypertensive activity in animal models. This indicates potential applications in the development of new medications for treating high blood pressure (Santilli & Morris, 1979).
Spectral Analysis and Biological Evaluation
Derivatives of 1,3,4-oxadiazole, which can be synthesized from this compound, have been evaluated for their biological activities. Spectroscopic techniques helped in elucidating their structures, and these compounds were screened for various biological activities, highlighting the compound's role in medicinal chemistry (Khalid et al., 2016).
Synthesis of Novel Tri-Heterocyclic Benzamides
Oxadiazoles, including those derived from this compound, are essential in creating novel benzamides with potential therapeutic applications. Their hemolytic profiles and diverse biological effects, such as anti-inflammatory and antimicrobial activities, are of particular interest (Abbasi et al., 2018).
Advanced Material Synthesis
- Preparation of Fused s-Triazoles: This compound is used in the synthesis of fused s-triazoles, which are important in the field of materials science. The reactions involve intramolecular ring transformations, demonstrating the versatility of this compound in synthesizing complex heterocyclic structures (Sasaki, Ohno & Ito, 1984).
Mechanism of Action
Target of Action
It’s worth noting that a similar compound, 5-(chloromethyl)furfural, is used in the synthesis of the antiulcer drug ranitidine (zantac) . Ranitidine acts by reducing stomach acid production, specifically targeting the H2 receptors in the stomach lining .
Mode of Action
If we consider its potential use in the synthesis of ranitidine, we can infer that it might play a role in inhibiting the action of histamine on the stomach lining, thereby reducing the production of stomach acid .
Biochemical Pathways
Given its potential use in the synthesis of ranitidine, it may be involved in the histamine h2-receptor antagonism pathway . This pathway plays a crucial role in gastric acid regulation.
Pharmacokinetics
As a potential precursor to ranitidine, its bioavailability could be influenced by factors such as its absorption rate in the gastrointestinal tract, distribution in body tissues, metabolic stability, and rate of excretion .
Result of Action
If it is indeed a precursor to ranitidine, its ultimate effect could be the reduction of gastric acid secretion, providing relief from conditions like ulcers and gastroesophageal reflux disease (gerd) .
Properties
IUPAC Name |
5-(chloromethyl)-3-(methylsulfonylmethyl)-1,2,4-oxadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2O3S/c1-12(9,10)3-4-7-5(2-6)11-8-4/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZMIBGGILRMTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=NOC(=N1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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